Cas no 499137-89-2 (2-Azabicyclo[2.2.1]heptane-3-carboxaldehyde, 2-[(1S)-1-phenylethyl]-,(1R,3S,4S)-)

• Product Name: 2-Azabicyclo[2.2.1]heptane-3-carboxaldehyde, 2-[(1S)-1-phenylethyl]-,(1R,3S,4S)-
• CAS No: 499137-89-2
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 1539082
• Update Time: 2024-08-24

2-Azabicyclo[2.2.1]heptane-3-carboxaldehyde, 2-[(1S)-1-phenylethyl]-,(1R,3S,4S)- Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.1]heptane-3-carboxaldehyde, 2-[(1S)-1-phenylethyl]-,(1R,3S,4S)-
• 2-Azabicyclo[2.2.1]heptane-3-carboxaldehyde, 2-[(1S)-1-phenylethyl]-, (1R,3S,4S)-

• Inchi： 1S/C15H19NO/c1-11(12-5-3-2-4-6-12)16-14-8-7-13(9-14)15(16)10-17/h2-6,10-11,13-15H,7-9H2,1H3/t11-,13-,14+,15+/m0/s1
• InChI Key： RKIRKQFRFADKAG-SPWCGHHHSA-N
• SMILES： [C@]12([H])C[C@]([H])(CC1)[C@@H](C=O)N2[C@H](C1=CC=CC=C1)C

Computed Properties

• Exact Mass: 229.14677

Experimental Properties

• Density: 1.155±0.06 g/cm3(Predicted)
• Boiling Point: 321.5±25.0 °C(Predicted)
• PSA: 20.31
• pka: 7.90±0.40(Predicted)